Dichloro{(S)-(-)-5,5'-bis[di(3,5-xylyl)phosphino]-4,4'-bi-1,3-benzodioxole}[(1S,2S)-(-)-1,2-diphenylethylenediamine]Ru(II)

• IUPAC Name: [4-[5-bis(3,5-dimethylphenyl)phosphanyl-1,3-benzodioxol-4-yl]-1,3-benzodioxol-5-yl]-bis(3,5-dimethylphenyl)phosphane;dichlororuthenium;(1S,2S)-1,2-diphenylethane-1,2-diamine
• InChI: InChI=1S/C46H44O4P2.C14H16N2.2ClH.Ru/c1-27-13-28(2)18-35(17-27)51(36-19-29(3)14-30(4)20-36)41-11-9-39-45(49-25-47-39)43(41)44-42(12-10-40-46(44)50-26-48-40)52(37-21-31(5)15-32(6)22-37)38-23-33(7)16-34(8)24-38;15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12;;;/h9-24H,25-26H2,1-8H3;1-10,13-14H,15-16H2;2*1H;/q;;;;+2/p-2/t;13-,14-;;;/m.0.../s1
• InChI Key: FOEKPXQPRAIJRW-LISIALKWSA-L
• Canonical SMILES: CC1=CC(=CC(=C1)P(C2=C(C3=C(C=C2)OCO3)C4=C(C=CC5=C4OCO5)P(C6=CC(=CC(=C6)C)C)C7=CC(=CC(=C7)C)C)C8=CC(=CC(=C8)C)C)C.C1=CC=C(C=C1)C(C(C2=CC=CC=C2)N)N.Cl[Ru]Cl
• Isomeric SMILES: CC1=CC(=CC(=C1)P(C2=C(C3=C(C=C2)OCO3)C4=C(C=CC5=C4OCO5)P(C6=CC(=CC(=C6)C)C)C7=CC(=CC(=C7)C)C)C8=CC(=CC(=C8)C)C)C.C1=CC=C(C=C1)[C@@H]([C@H](C2=CC=CC=C2)N)N.Cl[Ru]Cl
• Molecular Formula: C60H60Cl2N2O4P2Ru
• DSSTOX Substance ID: DTXSID90746228
• Molecular Weight: 1107.0 g/mol
• CAS RN: 944450-46-8

Description

Dichloro{(S)-(-)-5,5'-bis[di(3,5-xylyl)phosphino]-4,4'-bi-1,3-benzodioxole}[(1S,2S)-(-)-1,2-diphenylethylenediamine]Ru(II) is a useful research compound. Its molecular formula is C60H60Cl2N2O4P2Ru and its molecular weight is 1107.0 g/mol. The purity is usually 95%.
The exact mass of the compound Dichloro{(S)-(-)-5,5'-bis[di(3,5-xylyl)phosphino]-4,4'-bi-1,3-benzodioxole}[(1S,2S)-(-)-1,2-diphenylethylenediamine]Ru(II) is 1106.244878 g/mol and the complexity rating of the compound is 1160. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Asymmetric Cyclopropanation and Hydrogenation

The complex has been utilized in the cis-selective asymmetric cyclopropanation of styrene, demonstrating notable cis:trans ratio and enantioselectivity, albeit with low yield. The use of this complex for cyclopropanation highlights its potential in generating compounds with specific geometric and optical properties critical for biological activity and chemical synthesis (Bonaccorsi, Santoro, Gischig, & Mezzetti, 2006). Further, its application extends to the enantioselective hydrogenation of β-keto-enamines, providing an efficient route to chiral γ-amino alcohols with high yields and excellent enantioselectivities. This reaction showcases the complex's role in synthesizing key intermediates for pharmaceuticals and natural products with high stereocontrol (Geng, Zhang, Chang, Zhou, Wu, & Zhang, 2011).

Catalytic Activity in Asymmetric Reactions

The complex's catalytic activity has been explored in asymmetric cycloisomerisation of 1,6-enynes, revealing an overriding electronic effect where more-electron-rich phosphines promote greater enantioselectivity. This finding underlines the complex's adaptability and effectiveness in catalyzing reactions that require precise control over product stereochemistry, highlighting its potential in asymmetric catalysis (Barreiro, Boltukhina, White, & Hii, 2014).

Optimization of Catalytic Systems

In an effort to enhance the complex's catalytic performance, studies have focused on "electronic and counterion" tuning . Such modifications have led to significant improvements in the reactivity and selectivity of the complex in cyclopropanation reactions, demonstrating its potential for optimization to achieve desired reaction outcomes with high efficiency and selectivity (Bonaccorsi & Mezzetti, 2005).